Cas no 785766-87-2 ((S)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine)

• Product Name: (S)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine
• CAS No: 785766-87-2
• MF: C₉H₇F₆N
• MW: 243.149003267288
• MDL: MFCD07374576
• CID: 867193
• PubChem ID: 51358464
• Update Time: 2025-05-25

(S)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (S)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine
• (1S)-2,2,2-trifluoro-1-[4-(trifluoromethyl)phenyl]ethanamine
• (1S)-2,2,2-TRIFLUORO-1-[4-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE
• (S)-2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine
• 785766-87-2
• (S)-2,2,2-TRIFLUORO-1-(4-TRIFLUOROMETHYL-PHENYL)-ETHYLAMINE
• DTXSID70679969
• [(S)-alpha,4-Bis(trifluoromethyl)benzyl]amine
• CS-0005292
• (1S)-2,2,2-Trifluoro-1-[4-(trifluoromethyl)phenyl]ethan-1-amine
• AKOS015925315
• MSVVDWREITXLOD-ZETCQYMHSA-N
• AKOS015916961
• SCHEMBL1052004
• MFCD07374576
• DB-328071

• MDL： MFCD07374576
• Inchi： 1S/C9H7F6N/c10-8(11,12)6-3-1-5(2-4-6)7(16)9(13,14)15/h1-4,7H,16H2/t7-/m0/s1
• InChI Key： MSVVDWREITXLOD-ZETCQYMHSA-N
• SMILES： FC([C@H](C1C=CC(C(F)(F)F)=CC=1)N)(F)F

Computed Properties

• Exact Mass: 243.04800
• Monoisotopic Mass: 243.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.377
• Boiling Point: 216.4°C at 760 mmHg
• Flash Point: 92.2°C
• Refractive Index: 1.42
• PSA: 26.02000
• LogP: 3.96780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (S)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine

Comprehensive Overview of (S)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine (CAS No. 785766-87-2)

(S)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine, with the CAS number 785766-87-2, is a chiral fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of multiple trifluoromethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. The compound's enantiomeric purity (S-configuration) is particularly crucial for applications requiring high stereoselectivity, such as asymmetric catalysis and drug development.

In recent years, the demand for fluorinated compounds like (S)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine has surged due to their enhanced metabolic stability and lipophilicity, which are desirable properties in modern drug design. Researchers and industry professionals frequently search for terms such as "fluorinated amine synthesis," "chiral building blocks," and "CAS 785766-87-2 applications" to explore its potential. This compound is often discussed in the context of green chemistry and sustainable synthesis, as its efficient production aligns with the global push for environmentally friendly manufacturing processes.

The pharmacological relevance of (S)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine is another hot topic. Its structural motif is found in several FDA-approved drugs, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Questions like "How is CAS 785766-87-2 used in drug discovery?" or "What are the synthetic routes for (S)-trifluoromethyl amines?" are commonly encountered in academic and industrial forums. The compound's ability to modulate biological targets through hydrogen bonding and hydrophobic interactions makes it a versatile scaffold for medicinal chemists.

From a technical perspective, the synthesis of (S)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine often involves asymmetric reduction or resolution techniques to achieve high enantiomeric excess (ee). Innovations in catalysis, such as the use of organocatalysts or transition metal complexes, have improved the efficiency of its production. Searches for "optimized synthesis of CAS 785766-87-2" or "scalable chiral amine production" reflect the industry's focus on cost-effective and scalable methods.

Beyond pharmaceuticals, (S)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine finds applications in material science, particularly in the development of liquid crystals and advanced polymers. Its fluorine-rich structure contributes to thermal stability and chemical resistance, properties highly sought after in high-performance materials. Discussions around "fluorinated amines in materials" or "CAS 785766-87-2 in polymer chemistry" highlight its interdisciplinary importance.

In summary, (S)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine (CAS 785766-87-2) is a multifaceted compound with broad applications in drug discovery, catalysis, and material science. Its growing prominence in research underscores the need for continued exploration of its synthetic and functional potential. As the scientific community prioritizes sustainability and efficiency, this compound is poised to remain a key player in innovative chemical solutions.